N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)furan-2-carboxamide
Description
N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)furan-2-carboxamide, also known as MTMEFC, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.
Scientific Research Applications
Organic Synthesis and Drug Intermediates
Organoboron compounds play a crucial role in organic synthesis. The title compound contains borate and sulfonamide groups, making it an ideal intermediate for drug synthesis. Boronic acid derivatives are commonly used to protect diols, participate in asymmetric amino acid synthesis, and engage in Diels–Alder and Suzuki coupling reactions. Additionally, boric acid compounds serve as enzyme inhibitors and specific ligand drugs .
Fluorescent Probes and Sensing Applications
Boronic acid compounds, including our target compound, can act as fluorescent probes. They enable the detection of hydrogen peroxide, sugars, copper ions, fluoride ions, and catecholamines. These applications find use in biological and environmental sensing .
Drug Carriers and Controlled Release Systems
Boronic ester bonds, prevalent in borate-based drug carriers, offer advantages such as simple construction conditions and good biocompatibility. These carriers respond to microenvironmental changes (e.g., pH, glucose levels, ATP) within the body. They can load anticancer drugs, insulin, and genes, achieving controlled drug release .
Material Science and Thin Films
While not directly mentioned in the literature, compounds with similar structures have been explored for material science applications. For instance, tunable two-color patterning of films has been achieved using related compounds .
Biological Activity and Molecular Docking Studies
Indole derivatives, which share some structural features with our compound, exhibit biological potential. Researchers have investigated indolyl derivatives as anti-HIV-1 agents, emphasizing molecular docking studies .
Chemical Characterization and Spectroscopic Techniques
The title compound has been characterized using various techniques, including 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction. These methods provide insights into its structure, conformation, and physical properties .
properties
IUPAC Name |
N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO3S/c1-9-5-6-12(18-9)11(16-2)8-14-13(15)10-4-3-7-17-10/h3-7,11H,8H2,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUAXBZOFLFWSDZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(CNC(=O)C2=CC=CO2)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]furan-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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